Cas no 177785-03-4 (Ethanone,1-[2-(hydroxymethyl)-3-pyridinyl]-)

• Product name: Ethanone,1-[2-(hydroxymethyl)-3-pyridinyl]-
• CAS No: 177785-03-4
• MF: C₈H₉NO₂
• MW: 151.16256
• CID: 112722
• PubChem ID: 19081152

Ethanone,1-[2-(hydroxymethyl)-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-(hydroxymethyl)-3-pyridinyl]-
• Ethanone, 1-[2-(hydroxymethyl)-3-pyridinyl]- (9CI)
• 1-[2-(hydroxymethyl)pyridin-3-yl]ethanone
• BJRQJZIUJRWGLC-UHFFFAOYSA-N
• SCHEMBL8534431
• 3-acetyl-2-hydroxymethylpyridine
• 177785-03-4

• Inchi： InChI=1S/C8H9NO2/c1-6(11)7-3-2-4-9-8(7)5-10/h2-4,10H,5H2,1H3
• InChI Key： BJRQJZIUJRWGLC-UHFFFAOYSA-N
• SMILES： OCC1=NC=CC=C1C(=O)C

Computed Properties

• Exact Mass: 151.06337
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 50.19